ethyl 3-(2,4-difluorobenzyl)-1-(3-thienylsulfonyl)-3-piperidinecarboxylate

• IUPAC Name: ethyl 3-[(2,4-difluorophenyl)methyl]-1-thiophen-3-ylsulfonylpiperidine-3-carboxylate
• InChI: InChI=1S/C19H21F2NO4S2/c1-2-26-18(23)19(11-14-4-5-15(20)10-17(14)21)7-3-8-22(13-19)28(24,25)16-6-9-27-12-16/h4-6,9-10,12H,2-3,7-8,11,13H2,1H3
• InChI Key: UBBFEXWXRXVVAF-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1(CCCN(C1)S(=O)(=O)C2=CSC=C2)CC3=C(C=C(C=C3)F)F
• Molecular Formula: C19H21F2NO4S2
• Molecular Weight: 429.5 g/mol

Description

Ethyl 3-(2,4-difluorobenzyl)-1-(3-thienylsulfonyl)-3-piperidinecarboxylate is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields, including medicinal chemistry, drug discovery, and material science.

Mechanism of Action

The mechanism of action of ethyl 3-(2,4-difluorobenzyl)-1-(3-thienylsulfonyl)-3-piperidinecarboxylate is not fully understood. However, it is believed to act by inhibiting the activity of various enzymes and proteins involved in inflammation and cancer progression. For example, it has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the production of pro-inflammatory mediators.
Biochemical and Physiological Effects:
Studies have shown that ethyl 3-(2,4-difluorobenzyl)-1-(3-thienylsulfonyl)-3-piperidinecarboxylate has several biochemical and physiological effects. It has been shown to reduce the production of pro-inflammatory cytokines and chemokines, which are involved in the immune response. Additionally, it has been shown to induce apoptosis, or programmed cell death, in cancer cells.

Advantages and Limitations for Lab Experiments

One advantage of using ethyl 3-(2,4-difluorobenzyl)-1-(3-thienylsulfonyl)-3-piperidinecarboxylate in lab experiments is its potential as a drug candidate. However, one limitation is the lack of understanding of its mechanism of action, which makes it difficult to optimize its activity and selectivity.

Future Directions

There are several future directions for research on ethyl 3-(2,4-difluorobenzyl)-1-(3-thienylsulfonyl)-3-piperidinecarboxylate. One direction is to further investigate its potential as an anti-inflammatory and anti-cancer agent. Additionally, future studies could focus on optimizing its activity and selectivity by identifying its molecular targets and understanding its mechanism of action. Another direction is to explore its potential applications in material science, such as in the development of new polymers or catalysts. Finally, future studies could investigate the potential of this compound as a lead compound for the development of new drugs.

Synthesis Methods

The synthesis of ethyl 3-(2,4-difluorobenzyl)-1-(3-thienylsulfonyl)-3-piperidinecarboxylate involves a multi-step process that starts with the reaction of 2,4-difluorobenzyl bromide and thioacetic acid to form 2,4-difluorobenzyl thioacetate. This intermediate is then reacted with piperidine and potassium carbonate to form ethyl 3-(2,4-difluorobenzyl)-3-piperidinecarboxylate. Finally, the addition of thienylsulfonyl chloride and triethylamine results in the formation of ethyl 3-(2,4-difluorobenzyl)-1-(3-thienylsulfonyl)-3-piperidinecarboxylate.

Scientific Research Applications

The chemical structure of ethyl 3-(2,4-difluorobenzyl)-1-(3-thienylsulfonyl)-3-piperidinecarboxylate suggests that it may have potential as a drug candidate due to its ability to interact with various biological targets. Several studies have investigated the use of this compound as a potential anti-inflammatory and anti-cancer agent. Additionally, it has been shown to have antifungal and antibacterial activity.